Cas no 4810-79-1 (Pyridine,4-(2-methylpropyl)-)

• Product Name: Pyridine,4-(2-methylpropyl)-
• CAS No: 4810-79-1
• MF: C₉H₁₃N
• MW: 135.206222295761
• CID: 329953
• PubChem ID: 78532
• Update Time: 2025-10-29

Pyridine,4-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine,4-(2-methylpropyl)-
• 4-ISOBUTYL-PYRIDINE
• 1-Isobutyl-1H-pyrazole-4-carboxylicacid
• 4-Isobutylpyridin
• 4-isobutylpyridine
• 4-sec-Butylpyridin
• 4810-79-1
• WACPXLKEEAMYCH-UHFFFAOYSA-N
• FT-0694719
• AKOS006280542
• NS00047208
• EINECS 225-376-5
• 4-(2-methylpropyl)pyridine
• SCHEMBL104529
• DTXSID50964002
• AO-801/41077396
• NSC42624
• NSC-42624
• NSC 42624
• G68050

• MDL： MFCD00129016
• Inchi： 1S/C9H13N/c1-8(2)7-9-3-5-10-6-4-9/h3-6,8H,7H2,1-2H3
• InChI Key： WACPXLKEEAMYCH-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1)CC(C)C

Computed Properties

• Exact Mass: 135.10500
• Monoisotopic Mass: 135.104799
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 82.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 0.908
• Boiling Point: 197-199°C
• Flash Point: 69.2°C
• Refractive Index: 1.491
• PSA: 12.89000
• LogP: 2.28010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on Pyridine,4-(2-methylpropyl)-

Comprehensive Guide to Pyridine,4-(2-methylpropyl)- (CAS No. 4810-79-1): Properties, Applications, and Market Insights

Pyridine,4-(2-methylpropyl)- (CAS No. 4810-79-1) is a specialized organic compound belonging to the pyridine derivatives family. This compound, also known as 4-isobutylpyridine, has garnered significant attention in various industrial and research applications due to its unique chemical structure and versatile properties. With the increasing demand for heterocyclic compounds in pharmaceuticals, agrochemicals, and specialty chemicals, understanding the characteristics and uses of Pyridine,4-(2-methylpropyl)- becomes essential for professionals in these fields.

The molecular formula of Pyridine,4-(2-methylpropyl)- is C9H13N, and it features a pyridine ring substituted with an isobutyl group at the 4-position. This structural configuration imparts distinct physicochemical properties to the compound, including moderate polarity and good solubility in common organic solvents. Recent studies have highlighted its potential as a building block in the synthesis of more complex molecules, particularly in drug discovery and material science applications.

One of the most prominent applications of Pyridine,4-(2-methylpropyl)- is in the pharmaceutical industry, where it serves as a key intermediate in the production of various active pharmaceutical ingredients (APIs). Researchers have explored its use in developing compounds with potential biological activities, aligning with current trends in targeted drug delivery and personalized medicine. The compound's stability and reactivity make it particularly valuable in medicinal chemistry applications.

In the field of agrochemicals, Pyridine,4-(2-methylpropyl)- has shown promise as a precursor for certain crop protection agents. With the growing global focus on sustainable agriculture and eco-friendly pesticides, this compound's derivatives are being investigated for their potential in developing next-generation plant protection products. The agricultural sector's increasing demand for bio-based solutions has further amplified interest in such pyridine derivatives.

The chemical industry utilizes Pyridine,4-(2-methylpropyl)- in various specialty applications, particularly as a flavor and fragrance intermediate. Its structural characteristics contribute to specific organoleptic properties that are valuable in creating unique scent profiles. This application aligns with current market trends favoring natural-like aroma compounds and clean-label ingredients in consumer products.

From a market perspective, the demand for Pyridine,4-(2-methylpropyl)- has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical manufacturing bases. Industry analysts note increasing interest from Asia-Pacific markets, where chemical innovation is rapidly expanding. The compound's niche applications contribute to its stable market position despite fluctuations in broader chemical markets.

Recent advancements in green chemistry have influenced the production methods for Pyridine,4-(2-methylpropyl)-. Manufacturers are exploring more sustainable synthesis routes that reduce energy consumption and minimize waste generation. These developments respond to the chemical industry's growing emphasis on environmental responsibility and circular economy principles, making the compound more attractive to environmentally conscious buyers.

Quality control is paramount when working with Pyridine,4-(2-methylpropyl)-, and modern analytical techniques such as HPLC and GC-MS are routinely employed to ensure product purity. The compound typically appears as a clear, colorless to pale yellow liquid with a characteristic pyridine-like odor. Proper storage conditions, including protection from moisture and extreme temperatures, are essential to maintain its stability over time.

Research into novel applications of Pyridine,4-(2-methylpropyl)- continues to expand, with recent studies exploring its potential in material science applications. Some investigations have focused on its use as a ligand in coordination chemistry or as a component in advanced polymer systems. These emerging applications demonstrate the compound's versatility and potential for future innovation.

For researchers and industry professionals seeking detailed technical information about Pyridine,4-(2-methylpropyl)-, numerous resources are available. The compound's spectral data (including NMR and IR spectra) and thermodynamic properties are well-documented in scientific literature. These resources facilitate its identification and characterization in various applications, supporting quality assurance and research activities.

The regulatory status of Pyridine,4-(2-methylpropyl)- varies by region and application. While generally recognized as safe for its intended uses, proper risk assessment and safety protocols should always be followed when handling the compound. Manufacturers and users should stay informed about any updates to chemical regulations that might affect its production or application.

Looking ahead, the future of Pyridine,4-(2-methylpropyl)- appears promising, with potential growth in both traditional and novel applications. As industries continue to seek specialized chemical building blocks with unique properties, this compound's position in the market is likely to strengthen. Ongoing research into its derivatives and applications will further define its role in various chemical sectors.

For those interested in sourcing Pyridine,4-(2-methylpropyl)-, it's important to work with reputable suppliers who can provide comprehensive technical documentation and certificates of analysis. Quality assurance measures, including batch-to-batch consistency and impurity profiling, are critical factors to consider when selecting a supplier for research or industrial applications.